1-(5-Chloro-2-methoxyphenyl)-3-[2-(4-chloro-1-pyrazolyl)ethyl]thiourea
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Overview
Description
1-(5-chloro-2-methoxyphenyl)-3-[2-(4-chloro-1-pyrazolyl)ethyl]thiourea is a member of thioureas.
Scientific Research Applications
Synthesis and Chemical Reactions
This compound and its derivatives have been synthesized through various chemical reactions, showcasing their versatility in organic synthesis. For instance, the synthesis of 6-(2-Hydroxyphenyl)-2-thiouracil derivatives, closely related to the target compound, involves reactions with thiourea in the presence of sodium ethoxide (Morita, Tanaka, & Takagi, 1983).
Novel pyrazole acyl thiourea derivatives, sharing structural similarities, have been synthesized from monomethylhydrazine and ethyl acetoacetate. These compounds displayed notable antifungal activities in preliminary tests (Wu et al., 2012).
N-Substituted-phenyl-N'-(1-methyl-3-ethyl-4-chloro-5-pyrazole-formyl)thioureas have been synthesized, demonstrating acaricidal activity, indicating potential applications in pest control (Xie Xian-ye, 2007).
Pharmacological Applications
Derivatives of the target compound have been utilized in pharmacological research. For example, pyrazolines based on thiazolidin-4-one derivatives were synthesized and showed promising properties as anti-cancer and HIV treatments (Patel et al., 2013).
Similarly, pyrazolyl-substituted thiazolidinone, thiazole, and thiazoline candidates were prepared and showed potential for various pharmacological applications (Khalifa, Nossier, & Al-Omar, 2017).
Antimicrobial and Antifungal Activity
- Some derivatives of the compound have exhibited significant antibacterial activity, such as the 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, which demonstrated effectiveness against various bacterial strains (Rai et al., 2009).
Properties
Molecular Formula |
C13H14Cl2N4OS |
---|---|
Molecular Weight |
345.2 g/mol |
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[2-(4-chloropyrazol-1-yl)ethyl]thiourea |
InChI |
InChI=1S/C13H14Cl2N4OS/c1-20-12-3-2-9(14)6-11(12)18-13(21)16-4-5-19-8-10(15)7-17-19/h2-3,6-8H,4-5H2,1H3,(H2,16,18,21) |
InChI Key |
FUSMOQGKIBXPEK-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Cl)NC(=S)NCCN2C=C(C=N2)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=S)NCCN2C=C(C=N2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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